Regioisomeric Differentiation: 2-Bromofuran-3-yl vs. 5-Bromofuran-2-yl Substitution Pattern on the Triazinone Core
The target compound bears a 2-bromofuran-3-yl substituent (bromine at furan C2, triazine linkage at C3), which is regioisomerically distinct from the commercially available comparator 4-amino-6-(5-bromofuran-2-yl)-2,5-dihydro-1,3,5-triazin-2-one (CAS 1552919-72-8), where bromine occupies the C5 position of the furan ring [1]. Both compounds share identical molecular formula (C7H5BrN4O2), molecular weight (257.04 g/mol), and computed physicochemical parameters from Leyan vendor data: topological polar surface area (TPSA) = 97.8 Ų, calculated LogP = 0.7696, hydrogen bond acceptor count = 5, hydrogen bond donor count = 2, and rotatable bond count = 1 . Despite their computational equivalence, published studies on 3-bromofuran reactivity demonstrate that the C2 position adjacent to the bromine atom is selectively amenable to directed metalation and subsequent functionalization due to the electron-withdrawing directing effect of the bromo substituent, enabling regioselective C2 derivatization that is structurally precluded in the 5-bromofuran-2-yl isomer [2]. This differential synthetic accessibility is a class-level inference derived from bromofuran chemistry literature.
| Evidence Dimension | Furan ring bromine position and consequent synthetic accessibility for further functionalization |
|---|---|
| Target Compound Data | 2-Bromofuran-3-yl: Bromine at C2, triazine at C3; C2 position adjacent to bromine is selectively metalatable |
| Comparator Or Baseline | 5-Bromofuran-2-yl (CAS 1552919-72-8): Bromine at C5 distal to triazine linkage; no equivalent directing effect at C5 |
| Quantified Difference | Qualitative difference only; no published quantitative reactivity comparison between these specific regioisomers. Published metalation studies on 3-bromofuran confirm C2 selectivity due to adjacent bromo directing group (class-level inference). |
| Conditions | Cited reactivity patterns from 'Directed metalation and regioselective functionalization of 3-bromofuran and related heterocycles with NaHMDS' (2012) |
Why This Matters
For research programs requiring downstream diversification via cross-coupling or metalation at the furan ring, the 2-bromofuran-3-yl substitution offers a regiochemically distinct synthetic handle compared to the 5-bromofuran-2-yl comparator, potentially enabling access to derivative libraries not accessible from the alternative regioisomer.
- [1] Kuujia. 1,3,5-Triazin-2(1H)-one, 6-amino-4-(5-bromo-2-furanyl)-. CAS 1552919-72-8. SMILES confirms bromine at furan C5. View Source
- [2] Directed metalation and regioselective functionalization of 3-bromofuran and related heterocycles with NaHMDS. 2012. Documents C2 selectivity in 3-bromofuran metalation chemistry. View Source
